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Compound of Interest

Compound Name: Histone H3 (1-25), amide

Cat. No.: B13922695 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection of

specific histone modifications is paramount. The N-terminal tail of Histone H3 (residues 1-25) is

a hotbed of post-translational modifications (PTMs) that are critical in regulating chromatin

structure and gene expression. The antibodies used to detect these modifications are powerful

tools, but their efficacy is entirely dependent on their specificity. This guide provides a

comparative analysis of commercially available antibodies targeting key modifications on the

Histone H3 (1-25) peptide, supported by experimental data, to aid in the selection of the most

reliable reagents for your research.

The specificity of an antibody to its target modification is not always absolute. Cross-reactivity,

where an antibody binds to an unintended target, and epitope occlusion, where a neighboring

modification prevents antibody binding, are significant challenges. These issues can lead to

inaccurate data and misleading conclusions. Therefore, rigorous validation of antibody

specificity is essential.

Comparative Analysis of Antibody Specificity
The following tables summarize the performance of a selection of commercially available

antibodies against various modifications within the Histone H3 (1-25) region. The data is

compiled from peptide array analyses, a high-throughput method to assess antibody binding to

a wide range of modified and unmodified histone peptides.
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Trimethylation of Histone H3 at lysine 4 (H3K4me3) is a hallmark of active gene promoters.

However, antibodies targeting this mark often show cross-reactivity with the di-methylated

(H3K4me2) and mono-methylated (H3K4me1) states.

Target
Modification

Antibody
(Clone/ID)

Manufacturer
Catalog
Number

Cross-
Reactivity
Profile

H3K4me3 Polyclonal Active Motif 39159

High specificity

for H3K4me3.

Minimal cross-

reactivity with

H3K4me2 and

H3K4me1.

Monoclonal

(C15200152)
Diagenode C15200152

Primarily binds

H3K4me3. Some

cross-reactivity

with H3K4me2

observed.[1]

Polyclonal

(#9727)

Cell Signaling

Technology
9727

Detects

H3K4me3.

Shows some

cross-reactivity

with H3K4me2.

[2]

Recombinant

Monoclonal

(RM340)

Thermo Fisher

Scientific
MA5-33382

High specificity

for H3K4me3. No

cross-reactivity

with H3K4me1 or

H3K4me2.[3]

H3K9 Acetylation and Methylation
Modifications at Histone H3 lysine 9 (H3K9) are critical for distinguishing between euchromatin

and heterochromatin. H3K9 acetylation (H3K9ac) is associated with active transcription, while
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H3K9 methylation (H3K9me) is a marker of silent chromatin.
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Target
Modification

Antibody
(Clone/ID)

Manufacturer
Catalog
Number

Cross-
Reactivity
Profile

H3K9ac Polyclonal Active Motif 39137

Specific for

H3K9ac. Binding

is inhibited by

phosphorylation

at the adjacent

Serine 10

(S10ph).

Polyclonal Diagenode C15410004

High specificity

for H3K9ac.

Recognizes

H3K9ac in the

presence or

absence of

H3K14ac.[4]

Polyclonal PTM Biolabs PTM-101
High specificity

for H3K9ac.

H3K9me3 Polyclonal Abcam ab8898

Binds H3K9me3.

Shows some

cross-reactivity

with H3K27me3

and H4K20me3.

Binding is

blocked by

H3S10ph.

Polyclonal Active Motif 39161

High specificity

for H3K9me3.

Binding is

strongly inhibited

by

phosphorylation

at Serine 10.
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H3S10 Phosphorylation and the "Methyl/Phospho
Switch"
Phosphorylation of Histone H3 at serine 10 (H3S10p) is involved in chromosome condensation

during mitosis and has been linked to transcriptional activation. The interplay between H3S10p

and methylation at the adjacent H3K9 is a classic example of a "methyl/phospho switch," where

one modification can influence the binding of proteins or antibodies to the other.

Target
Modification

Antibody
(Clone/ID)

Manufacturer
Catalog
Number

Cross-
Reactivity
Profile

H3S10p Polyclonal Abcam ab5176

Specific for

H3S10p. Does

not recognize the

non-

phosphorylated

peptide.[5]

Polyclonal Active Motif 39253

Binds to H3

peptides

regardless of

S10

phosphorylation,

indicating

significant off-

target binding.

Monoclonal Millipore 05-598

Binds to H3

peptides

independently of

the S10

phosphorylation

state.
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Diagrams created using Graphviz provide a clear visual representation of experimental

processes and key concepts in antibody specificity.
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State 1: H3K9 Methylation

State 2: H3K9 Methylation + S10 Phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Maze of Histone H3 Modifications: A
Guide to Antibody Specificity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13922695#cross-reactivity-of-antibodies-against-
modified-histone-h3-1-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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